2-Butanone, 3-(methylsulfonyl)-, O-((methylamino)carbonyl)oxime

• CAS No.: 34681-23-7
• Product Name: 2-Butanone, 3-(methylsulfonyl)-, O-((methylamino)carbonyl)oxime
• Molecular Formula: C7-H14-N2-O4-S
• Molecular Weight: 222.26 g/mol
• IUPAC Name: [(Z)-3-methylsulfonylbutan-2-ylideneamino] N-methylcarbamate
• Standard InChI: InChI=1S/C7H14N2O4S/c1-5(6(2)14(4,11)12)9-13-7(10)8-3/h6H,1-4H3,(H,8,10)/b9-5-
• Standard InChIKey: CTJBHIROCMPUKL-UITAMQMPSA-N
• Isomeric SMILES: CC(/C(=N\OC(=O)NC)/C)S(=O)(=O)C
• SMILES: CC(C(=NOC(=O)NC)C)S(=O)(=O)C
• Canonical SMILES: CC(C(=NOC(=O)NC)C)S(=O)(=O)C
• Colorform: Colorless crystal
• Density: 1.21 g/cu cm @ 20 °C
• Melting Point: 87.0 °C; 85-89 °C /Technical/
• Description: Butoxycarboxim is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide and an agrochemical.
• Shelf Life: Stable to u.v. light. Thermally stable up to 100 °C.
• Solubility: 0.94 M; Readily soluble in polar organic solvents; slightly soluble in non-polar solvents; solubility (g/l @ 20 °C): in chloroform 186, acetone 172, isopropanol 101, toluene 29, carbon tetrachloride 5.3, cyclohexane 0.9, heptane 0.1; In water, 209 g/l @ 20 °C
• Vapor Pressure: 2.00e-06 mmHg; 2.0X10-6 mm Hg @ 20 °C /Technical/
• PubChem Compound: 5362527
• Last Modified: Dec 23 2021